Cas no 2225170-04-5 (5-(Methyl-13C,D3)thiophene-2-boronic acid)

• Product Name: 5-(Methyl-13C,D3)thiophene-2-boronic acid
• CAS No: 2225170-04-5
• MF: C₅H₄D₃BO₂S
• MW: 146.00
• CID: 5143633
• PubChem ID: 168436550
• Update Time: 2024-11-05

5-(Methyl-13C,D3)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methyl-13C, D3)thiophene-2-boronic acid
• (5-(Methyl-13C)thiophen-2-yl)boronic acid
• 2225170-04-5
• 5-(Methyl-13C,D3)thiophene-2-boronic acid

• Inchi： 1S/C5H7BO2S/c1-4-2-3-5(9-4)6(7)8/h2-3,7-8H,1H3/i1+1D3
• InChI Key： NRIYPIBRPGAWDD-KQORAOOSSA-N
• SMILES： C1(B(O)O)SC([13C]([2H])([2H])[2H])=CC=1

Computed Properties

• Exact Mass: 143.0293356g/mol
• Monoisotopic Mass: 143.0293356g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų